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Compound of Interest

Compound Name: VU533

Cat. No.: B15577627

Get Quote

For researchers, scientists, and drug development professionals utilizing the novel N-acyl-

phosphatidylethanolamine-hydrolyzing phospholipase D (NAPE-PLD) activator, VU533,

adherence to proper disposal protocols is paramount for laboratory safety and environmental

stewardship. In the absence of a specific Safety Data Sheet (SDS), a conservative approach,

treating VU533 as a hazardous chemical waste, is the recommended course of action. This

guide provides essential, step-by-step logistical information for the safe handling and disposal

of VU533.

Physicochemical Properties of VU533
A clear understanding of a compound's properties is the first step in safe handling. Below is a

summary of the available data for VU533.
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Property Value

Molecular Weight 447.54 g/mol

Chemical Formula C₂₁H₂₂FN₃O₃S₂

CAS Number 923417-09-8

Appearance Solid

Storage

Shipped at ambient temperature; short-term

storage at 0-4°C (dry and dark) is

recommended.

Step-by-Step Disposal Protocol for VU533
Given that VU533 is a biologically active small molecule and a synthetic chemical, it should not

be disposed of down the drain or in regular solid waste. Laboratory personnel should manage

all chemical waste, including VU533, as hazardous unless explicitly determined to be non-

hazardous by an authorized environmental health and safety (EHS) professional.

1. Personal Protective Equipment (PPE):

Always wear standard laboratory PPE, including safety glasses, a lab coat, and chemical-

resistant gloves, when handling VU533.

2. Segregation of Waste:

VU533 waste, including pure compound, contaminated consumables (e.g., pipette tips,

tubes), and solutions, must be segregated from other waste streams.

Do not mix VU533 waste with incompatible chemicals. While specific incompatibility data for

VU533 is not available, a general best practice is to avoid mixing it with strong acids, bases,

or oxidizing agents.

3. Waste Container Selection and Labeling:

Use a designated, leak-proof, and chemically compatible container for VU533 waste. A high-

density polyethylene (HDPE) container is a suitable choice for solid waste.
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The container must be clearly labeled as "Hazardous Waste." The label should also include:

The full chemical name: "VU533" and its IUPAC name, N-(4,7-dimethylbenzo[d]thiazol-2-

yl)-1-((4-fluorophenyl)sulfonyl)piperidine-4-carboxamide.

The concentration and quantity of the waste.

The date when the waste was first added to the container.

The primary hazard(s) (e.g., "Chemical Waste," "Biologically Active Compound").

4. Storage of Waste:

Store the hazardous waste container in a designated satellite accumulation area (SAA)

within the laboratory.

The SAA should be at or near the point of waste generation and under the control of

laboratory personnel.

Ensure the container is kept securely closed except when adding waste.

Store the container in secondary containment to prevent spills.

5. Disposal Procedure:

Once the container is full or ready for disposal, contact your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Follow your institution's specific procedures for requesting a chemical waste pickup. Do not

attempt to transport the waste off-site yourself.

Empty Container Disposal:

An "empty" container that held VU533 should be managed as hazardous waste unless it has

been triple-rinsed with a suitable solvent. The rinsate from this process must also be

collected and disposed of as hazardous waste. After triple-rinsing, the container can be

defaced of its label and disposed of in the regular trash, if permitted by institutional policy.
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Experimental Workflow for VU533 Disposal
The following diagram illustrates the logical workflow for the proper disposal of VU533 in a

laboratory setting.
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VU533 Disposal Workflow

This procedural guidance is designed to ensure the safe and compliant disposal of VU533,

thereby protecting laboratory personnel and the environment. Always consult your institution's

specific EHS guidelines for chemical waste management.

To cite this document: BenchChem. [Navigating the Disposal of VU533: A Guide for
Laboratory Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15577627/docs#navigating-the-disposal-of-vu533-a-
guide-for-laboratory-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15577627/docs?utm_src=pdf-body#navigating-the-disposal-of-vu533-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15577627/docs?utm_src=pdf-body#navigating-the-disposal-of-vu533-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15577627/docs?utm_src=pdf-body-img#navigating-the-disposal-of-vu533-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15577627/docs?utm_src=pdf-body#navigating-the-disposal-of-vu533-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15577627/docs?utm_src=pdf-body#navigating-the-disposal-of-vu533-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15577627/docs#navigating-the-disposal-of-vu533-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15577627/docs#navigating-the-disposal-of-vu533-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15577627/docs#navigating-the-disposal-of-vu533-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15577627/docs#navigating-the-disposal-of-vu533-a-guide-for-laboratory-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577627?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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